Cas no 257891-69-3 (Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-8-iodo-5-methyl-6-(3-methyl-2-buten-1-yl)-)

• Product Name: Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-8-iodo-5-methyl-6-(3-methyl-2-buten-1-yl)-
• CAS No: 257891-69-3
• MF: C₁₆H₂₀IN₃S
• MW: 413.319574356079
• CID: 278163
• PubChem ID: 3010452
• Update Time: 2025-04-19

Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-8-iodo-5-methyl-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-8-iodo-5-methyl-6-(3-methyl-2-buten-1-yl)-
• Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione, 8-iodo-4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-butenyl)-
• DTXSID70948682
• 257891-69-3
• iodo-methyl-(3-methylbut-2-enyl)[?]thione
• Imidazo(4,5,1-jk)(1,4)benzodiazepine-2(1H)-thione, 8-iodo-4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-butenyl)-
• 8-Iodo-5-methyl-6-(3-methylbut-2-en-1-yl)-4,5,6,7-tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepine-2-thiol

• Inchi： 1S/C16H20IN3S/c1-10(2)6-7-19-9-12-13(17)4-5-14-15(12)20(8-11(19)3)16(21)18-14/h4-6,11H,7-9H2,1-3H3,(H,18,21)
• InChI Key： BMKOEEUUPGLZMF-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C3=C1CN(C/C=C(\C)/C)C(C)CN3C(N2)=S

Computed Properties

• Exact Mass: 413.042
• Monoisotopic Mass: 413.04227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 18.51